The Cenozoic Himalayan leucogranites are generally regarded as the representative S-type granites, derived from partial melting of (meta-)sedimentary rocks in the Higher Himalayan Sequences. This interpretation is challenged by the increasing finding of abundant relict zircons with Cambrian–Ordovician ages in the granites. These ages are lacking in the assumed (meta-)sedimentary sources but are close to the formation timing of early Paleozoic granites (presently as orthogneisses) in the Himalaya. Therefore, it is unclear how the early Paleozoic relict zircons were incorporated into the granites and what the real sources of the Cenozoic Himalayan leucogranites are. This study presents U–Pb ages, trace-element, and Lu–Hf isotope compositions of zircon from both the Cenozoic granites and their country rocks (Paleozoic orthogneisses) from Kuday in the Sakya dome, central Himalaya. Our results indicate that the autocryst zircons from the gneiss samples formed at 494–499 Ma and display obvious negative correlations in the Hf–Ti, Hf–Th/U, and Hf–Eu/Eu* binary plots. Their εHf(420 Ma) values have relatively restricted variations of −7.2 to −0.5. In contrast, the early Paleozoic relict zircons from granites form scattered and contrasting fields in these binary plots with largely varied U–Pb ages (ca. 410–520 Ma) and εHf(420 Ma) values of −35.4 to + 6.7. These observations suggest that the autocryst zircons from gneisses are a cogenetic population and their compositional variations are controlled by crystallization differentiation, whereas the relict zircons from granites were probably originated from sedimentary rocks in which detrital grains were weathered from a variety of protoliths. We argue that the early Paleozoic relict zircon population was not incorporated into the Cenozoic granites by assimilation of the orthogneissic country rocks. This is supported by whole-rock Nd–Hf isotope analyses, which yield εNd(t) and εHf(t) values of −12.6 ~ −12.5 and of −10.4, respectively, for granites and of −8.8 ~ −8.1 and of −5.9, respectively, for orthogneisses (all calculated at 20 Ma). Furthermore, our compiled whole-rock Sr–Nd isotope data indicate that the Cenozoic Himalayan granites differ from the Paleozoic orthogneisses but overlap with the Himalayan (meta-)sedimentary rocks. Phase equilibrium modeling demonstrates that the Paleozoic orthogneisses are relatively infertile due to their low fractions of hydrous minerals and thus low bulk water contents as compared with the metapelites assuming no free fluid is present. Therefore, although the contribution of the Paleozoic orthogneisses cannot be totally precluded, the observed evidence suggests that they are not the main source components of the Cenozoic Himalayan granites. It is speculated that Ordovician and later sediments which can receive the weathered clasts of the early Paleozoic granites can act as the unrecognized sources of the Cenozoic granites. However, more work is required to characterize these sediments before drawing firm conclusions on the sources of these granites.

New geochemical data demonstrate the similarity between Neoarchaean TTGs found in the middle crust of the Zimbabwe Craton and the lower crust of the Northern Marginal Zone of the Limpopo Belt. Hence the Neoarchaean segment of the Zimbabwe Craton provides a complete crustal section—from lower crustal granulites to the supracrustal rocks of the greenstone belts. Mantle activity recorded in the basalts of the greenstone belts is interpreted as plume volcanism, setting a context for the process of crustal generation. However, published isotopic data and new trace element data reported here show that magma genesis in Zimbabwe Craton in the Neoarchaean incorporated up to 20% of older crust, indicating that not all the granitoids are juvenile. This paper seeks to identify the trace element composition of the parental melts to the TTGs of the Zimbabwe Craton, define the petrological processes by which they were generated and set limits on possible petrological models for the process of crust generation. The least contaminated TTGs have low SiO2 and moderately fractionated trace element patterns. Calculations indicate that they were derived by the partial melting of a garnet amphibolite source at ca 10 kb depth. Rare intrusive diorites represent a low fraction melt of an enriched mantle source derived from refertilised depleted mantle. These observations lead to a model in which the source material of the TTGs was basaltic and the thermal energy to melt the basalts came from continued basaltic and komatiitic magmatism. Partial melts of old felsic crust were incorporated into the TTG magmas. The resulting ‘enriched’ TTGs provided a fertile lower crust from which an extensive suite of late tectonic granites could be generated. These data do not support a modern-style plate tectonic model for the growth of the Zimbabwe Craton in the Neoarchaean.

Melt viscosity is one of the most critical physical properties controlling magma transport dynamics and eruptive style. Although viscosity measurements are widely used to study and model the flow behavior of magmas, recent research has revealed that nanocrystallization of Fe–Ti-oxides can compromise the reliability of viscosity data. This phenomenon can occur during laboratory measurements around the glass transition temperature (Tg) and lead to the depletion of iron and titanium in the residual melt phase, with a significant increase in viscosity. Accurate viscosity measurements play a crucial role in determining the reliability of empirical models for magma viscosity, which are used to evaluate eruptive scenarios in hazardous areas. Here, we quantify the reliability of empirical models by elaborating a new viscosity model of Stromboli basalt that relies exclusively on viscosity data obtained from nanocrystal-free samples. We show that empirical models so far used to estimate melt viscosity at eruptive conditions overestimate Stromboli viscosity by a factor ranging between 2 and 5. In the context of numerical modelling of magmatic processes at Stromboli volcano, we analyse and interpret this finding. Based on our findings, we draw the conclusion that Stromboli basalt is anticipated to ascend from the storage area to the vent at a faster rate than previously hypothesized.

Leucogranite bodies are ubiquitous in the upper structural levels of the Himalayan metamorphic slab. Their formation has ramifications for myriad processes including the generation of crustal melts and orogenic heat budgets. One particularly enigmatic variety of the Himalayan leucogranites, abundant in the Langtang region of Nepal, are the banded tourmaline leucogranites; typified by centimetre-scale compositional banding between tourmaline-rich and quartzo-feldspathic domains. Here, we use in-situ Rb–Sr isotopic chemistry and microstructural analysis to show these banded tourmaline leucogranites do not represent a direct product of melt crystallization but instead were formed by metasomatism of psammitic country-rock. This metasomatism was likely driven by the release of boron-rich volatiles during the crystallization of neighboring muscovite–biotite leucogranite bodies. Rb–Sr isochrons based on biotite–plagioclase ± white mica and K-feldspar data define overlapping dates of ca. 17.5 Ma from both the banded tourmaline leucogranite and its paired muscovite–biotite leucogranite. The characteristic banding appearance of these rocks is a product of heteroepitaxial nucleation of tourmaline on biotite folia and the replacement of pre-existing biotite and plagioclase with tourmaline and K-feldspar. The heteroepitaxy relationship of tourmaline on biotite is characterized by the {10–10} face of tourmaline parallel to biotite (001), with the tourmaline c-axis parallel to either the biotite [110] or [010] direction. One of the broader implications of our findings is that field estimates based on the volume of coarse-grained leucocratic outcrop overestimates the amount of melt generated at the top of the Himalayan slab.

IODP Expedition 357 drilled 17 shallow sites scattered over ~ 10 km in the west to east spreading direction across the Atlantis Massif oceanic core complex (OCC, MAR, 30 ºN). Mantle exposed in the footwall of the Atlantic Massif OCC is nearly wholly serpentinized (80–100%) harzburgite and subordinate dunite. A recent whole-rock chemistry study by Whattam et al. (Chemical Geology 594. 10.1016/j.chemgeo.2021.120681, 2022) subdivides Atlantis Massif peridotites into: Type I fluid–rock dominated serpentinite, which exhibits almost nil evidence of melt-impregnation or silica metasomatism; Type II melt–rock dominated, mafic melt-impregnated serpentinite; and Type III melt–rock dominated Si-metasomatized serpentinite. In this study, on the basis of EPMA, three kinds of Cr–spinel are distinguished in Expedition 357 serpentinite: (I) primary, unmetamorphosed mantle array, (II) low-Ti metamorphosed, and (III) high-Ti melt reacted. All Cr–spinel of western site Type I serpentinite is unmetamorphosed (n = 34) and comprises 68% of all unmetamorphosed Cr–spinel. Metamorphosed Cr–spinel (n = 100) are the most abundant and occur in the central and eastern site Type II and Type III serpentinite, whereas melt-reacted Cr–spinel and chromite are restricted to the central sites and occur predominantly in serpentinized dunite. Estimates of the degree of melt extraction of Type I serpentinite using F = 10ln(spinel Cr#) + 24 are ~ 9–17%. Fugacity calculations of primary, unmetamorphosed Cr–spinel yield Δlog(fO2)FMQ of − 1.7 to + 1.0 and calculations using olivine–spinel Mg–Fe exchange thermometry yield a mean closure temperature of 808 ± 39 °C. Mafic melt-impregnation resulted in Cr–spinel with anomalously high TiO2 of 0.27–0.68 wt.% and production of Ti-rich chromite (up to 1.23 wt.% TiO2). Greenschist facies metamorphism (< 500 °C) resulted in Mg–Fe2+ exchange between Cr–spinel and forsterite and anomalously low Cr–spinel Mg#; higher degrees of amphibolite facies metamorphism (~ 500–700 °C) also resulted in anomalously high Cr# due to Al–Cr exchange. As has been previously established, significant Al loss from chromite cores above 550 °C is the result of equilibration with fluids in equilibrium with chlorite, which may be valid for our samples. On the basis of Cr–spinel vs. whole-rock compositions, a clear relationship exists between melt-impregnation and metamorphism of central and eastern serpentinite, which we postulate to be the result of heat associated with magma injection and subsequent localized contact metamorphism. To our knowledge, such a relation between mafic melt-impregnation of peridotite and metamorphism (of peridotite) has not previously been established in general and specifically for the Atlantis Massif peridotite. Closure temperatures of 440–731 °C of metamorphosed Cr–spinel approximate greenschist to amphibolite facies metamorphic conditions.

Trace elements in magmatic zircon exhibit characteristic trends during magma compositional evolution. Zircon geochemistry presents the advantage over whole rock geochemistry of showing progressive ‘snapshots’ of accompanying melt chemistry during magma crystallization, and in situ methods such as LA-ICPMS and SIMS can provide multiple analyses in zoned zircons for higher resolution of magmatic processes. However, one limitation is that zircon is typically a late-crystallizing phase, leaving much of the magmatic history unrecorded. Using the CAMECA ims1290 ion microprobe with Hyperion-II ion source, we explore whether micro-zircon (ca. 5–40 µm) captured by relatively early-crystallizing magmatic accessory minerals can meaningfully enhance the interpretations of zircon trace element records of magmatic evolution in two granites from Southern California: the La Posta 2-mica granite and the granite of Butler Peak (Big Bear Lake Intrusive Suite). We find that contamination of the inclusion measurement by major structural constituents of the host phase is a problem for most measurements, but that species which are not structural components of the host phases follow typical magmatic zircon trace element evolution trends. Compared to free grains from a mineral separate, zircon inclusions in ilmenite and apatite from the La Posta 2-mica granite are on average lower in Hf, recording plausible extensions of these magmatic evolution trends to earlier periods in magma evolution. Free zircons from the granite of Butler Peak’s mineral separate form a more complex story, recording both mixing between Cretaceous magmas derived from different depths (based on their U/Yb and Eu/Eu* behavior) and inheritance of older Mesozoic to Proterozoic zircon. Most zircon inclusions in Butler Peak magnetite and ilmenite are chemically like the apparently shallow magma-derived Cretaceous zircons in the free matrix, while a small proportion of the included zircon resemble more closely the apparently deeper magma or the inherited grains.

A suite of coated diamonds from the International’naya (n = 63) and Mir (n = 5) kimberlite pipes (Mirny field, Siberian craton) was studied to track the most recent metasomatic events in the sub-continental lithospheric mantle (SCLM). The diamonds consist of two contrasting domains: an older monocrystalline core, and a younger fibrous coat, the latter of which formed just prior to the kimberlite eruption. Microinclusions in the coats indicate two types of growth media: (i) dominant, silicic to low-Mg carbonatitic high-density fluids (HDFs), and (ii) minor, high-Mg carbonatitic HDFs. Eclogitic mineral inclusions were identified in the cores of the diamonds containing silicic to low-Mg carbonatitic HDFs in the coats, while peridotitic mineral inclusions were found in the cores of the diamonds with high-Mg carbonatitic HDFs in the coats. The chemistry of the high-Mg carbonatitic HDFs suggests that they originated from partial melting of a carbonated peridotite. Major components and trace-element patterns of most silicic to low-Mg carbonatitic HDFs support an eclogitic source with accessory rutile and variable ratios of CO2/H2O. In many coats, the HDFs evolve from silicic to more carbonatitic, and rarely from carbonatitic to more silicic. The scenario of both evolutionary trends could have involved the passage of peridotite-derived carbonatitic HDFs into eclogites, which triggered their partial melting, followed by the appearance of immiscible, highly silicic and Ca-rich carbonatitic fluids/melts. The immiscible fluids evolved toward a single-silicate–carbonate melt, whose cooling resulted in the precipitation of silicate minerals.

Elastic geothermobarometry relies on the contrast between the thermal expansion and compressibility of a mineral inclusion and its surrounding host, leading to a residual pressure in the inclusion (Pinc) that may differ significantly from the external pressure. Quartz-in-garnet (QuiG) inclusion-host systems are widely used in elastic geothermobarometry to estimate the inclusion entrapment conditions and thus the rock petrogenesis. To elucidate the behaviour of QuiG at elevated pressures, we have applied in situ high-pressure Raman spectroscopy on three QuiG samples having Pinc close to 0 GPa at room temperature. We demonstrate that upon pressure increase, the garnet host acts as a shield to the softer quartz inclusion. Consequently, the Pinc increases with a smaller rate compared to that of the external pressure. Up to 2.5 GPa, the evolution of Pinc calculated from the Raman data agrees very well with prediction from the equations of state. Furthermore, the behaviour of a quartz inclusion in a relatively thin host specimen was explored up to external pressures of 7 GPa. Our results indicate that the shielding effect of the host (even if only partial because of the insufficient distance between the inclusion and the host surface) can keep the quartz inclusions thermodynamically stable up to about 2 GPa above the equilibrium quartz–coesite phase boundary. In addition, the partial shielding leads to the development of anisotropic symmetry-breaking stresses and quartz inclusions undergo a reversible crossover to a lower symmetry state. Given that the presence of non-hydrostatic stress may influence the quartz-to-coesite phase boundary, especially at elevated temperatures relevant for entrapment conditions, our results emphasize the importance of elastic anisotropy of QuiG systems, especially when quartz inclusion entrapment occurs under conditions close to the coesite stability field.

Zircon geochemistry provides a sensitive monitor of its parental magma composition. However, due to the complexity of the uptake of trace elements during zircon growth, identifying source magmas remains challenging, particularly for detrital grains whose petrological context is lost. We use a machine learning-based approach to explore the classifiers for zircon provenance, based on 3794 published, high-quality zircon trace element analyses compiled from I-, S-, and A-type granites. Three supervised machine learning algorithms, namely, Support Vector Machine (SVM), Random Forest (RF), and Multilayer Perceptron (MLP) were used and trained with 11 features, including 7 trace elements (Ce, Eu, Ho, Nb, Ta, Th, and U) and 4 derived trace element ratios (Th/U, U/Yb, Ce/Ce*, and Eu/Eu*). Our results show that all three trained machine learning methods perform very well with accuracy varying from 0.86 to 0.89, and that input–output relationships captured by different ML methods are nearly consistent and can be explained by the known petrological processes. The application of our trained machine learning classifiers to detrital zircon studies will enhance the interpretability of zircon assemblages of different origins. It also helps develop interpretations, approaches, and tools that will benefit, for example, the study of continental crust evolution and mineral exploration.

The zircon-bearing Liushuzhuang Peridotite in the Tongbai Orogen provides insights into the composition and evolution of Paleozoic sub-arc lithospheric mantle between the North China and Yangtze cratons. This orogenic peridotite is dominated by clinopyroxene-free spinel facies harzburgite to dunite. The refractory nature is indicated by high olivine Mg# (up to 92.4), elevated spinel Cr# (74–87), and low orthopyroxene Al2O3 (mostly  2.5) coupled with high spinel Cr# of peridotites suggest that they formed within highly oxidizing supra-subduction zone environment. In-situ 87Sr/86Sri amphibole and apatite data indicate that the metasomatic fluids were slightly to moderately radiogenic (0.7032–0.7090) and therefore likely partially derived from the subducted Shangdan oceanic crust that separated the North China and Yangtze cratons. The very low 176Lu/177Hf (mostly < 0.0002) of metasomatic zircon and similar εHf(t) to Tongbai Orogen arc-related magmas implies that zircon grew during modification of sub-arc mantle. Juxtaposition with the host gneisses occurred after 410 Ma and before U–Pb closure during apatite cooling at ~ 340 Ma. The Liushuzhuang Peridotite therefore records intense metasomatism of the Paleozoic sub-arc mantle wedge prior to collision of the North China and Yangtze cratons.